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Compound of Interest

Compound Name: QAQ dichloride

Cat. No.: B1191935

Get Quote

Executive Summary: The "Trojan Horse"
Strategy
QAQ dichloride (Quaternary Ammonium-Azobenzene-Quaternary Ammonium) represents a

paradigm shift in analgesic research, moving from systemic pharmacotherapy to

optopharmacology. Unlike traditional local anesthetics (e.g., lidocaine) that block all sodium

channels indiscriminately, QAQ utilizes a "Trojan Horse" mechanism to achieve dual selectivity:

Cellular Selectivity: QAQ is membrane-impermeant.[1] It enters cells exclusively through

large-pore nociceptive ion channels (primarily TRPV1) activated by noxious stimuli or

agonists (Capsaicin). This ensures only pain-sensing neurons are targeted.

Temporal Selectivity: Once intracellular, QAQ functions as a photoswitchable blocker of

voltage-gated sodium channels (Nav). Its blocking activity is toggled by light, allowing

millisecond-scale control of neuronal silencing.

This guide details the physicochemical properties, mechanism of action, and validated

protocols for deploying QAQ dichloride in in vitro and in vivo nociception assays.
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QAQ is a derivative of the lidocaine-like molecule QX-314, modified with an azobenzene

photoswitch.

Property Specification Critical Note

Chemical Name QAQ dichloride

Dual quaternary ammonium

charges render it membrane-

impermeant.

Molecular Weight ~580-600 Da (varies by salt)
Large enough to require pore

entry (TRPV1/TRPA1).

Solubility Water/Saline (>10 mM)

Highly soluble due to ionic

nature. Avoid DMSO if possible

for in vivo use to prevent

vehicle irritation.

Active Isomer Trans (Extended)

The trans form binds and

blocks the inner vestibule of

Nav channels.

Inactive Isomer Cis (Bent)

The cis form is sterically

hindered from effective pore

blocking.

Photoswitching

360–380 nm (UV)

Cis (Inactive)500 nm (Green)

Trans (Active)

Thermal relaxation in the dark

favors the trans (blocking)

state.

Mechanism of Action: The Dual-Gate Pathway
The efficacy of QAQ relies on the coincidence of two gates: the Entry Gate (TRPV1) and the

Action Gate (Nav).

Diagram 1: The QAQ Signaling Cascade
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Caption: QAQ enters via open TRPV1 channels. Intracellularly, 500nm light (or dark) stabilizes

the trans-isomer, blocking Nav channels. 380nm light deactivates the block.

Experimental Protocols
In Vitro Electrophysiology (Patch Clamp)
Objective: Validate light-dependent block of sodium currents in DRG neurons.

Reagents:

Internal Solution: Standard CsF or K-Gluconate based.

External Solution: Standard Ringer’s with 1 mM QAQ and 1 µM Capsaicin.

Workflow:

Cell Selection: Target small-diameter (<25 µm) DRG neurons (putative nociceptors).

Loading Phase: Perfuse cell with External Solution + Capsaicin + QAQ for 2–5 minutes.

Note: Monitor current. You will see TRPV1 activation (inward current). QAQ enters during

this phase.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1191935/docs?utm_src=pdf-body-img#qaq-dichloride-for-optical-control-of-nociception
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washout: Wash with standard external solution (remove extracellular QAQ/Capsaicin).

Baseline Recording: In the dark (or under red light), evoke Na+ currents via voltage steps

(-80 mV to 0 mV).

Expectation: Currents should be inhibited (QAQ is trans in dark).

Optical Toggling:

Apply 380 nm (UV) for 1–5 seconds.

Readout: Rapid restoration of Na+ currents (QAQ

cis).

Apply 500 nm (Green) for 1–5 seconds.

Readout: Rapid inhibition of Na+ currents (QAQ

trans).

In Vivo Optical Control of Pain (Rodent Model)
Objective: Reversible silencing of thermal or mechanical nociception in the hind paw.

Formulation:

QAQ Solution: 50–100 µM QAQ in sterile saline.

Sensitizing Agent: 1 µg Capsaicin (optional, to force entry if chronic inflammation is not

present).

Protocol:

Injection: Administer 10–20 µL intraplantar injection into the hind paw.

Incubation: Allow 15–30 minutes for TRPV1-mediated uptake.

Critical Control: Keep animal in ambient light (mostly inactive) or dark (active block).
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Behavioral Assay (Hargreaves/Von Frey):

State A (Analgesia): Measure threshold in the dark or under 500 nm illumination.

Result: High threshold (Nerve block active).

State B (Pain Sensation): Illuminate paw with 380 nm LED (approx. 10–20 mW/mm²) for 5

seconds.

Result: Rapid drop in threshold (Block removed).

Recovery: Switch light to 500 nm or wait in dark. Analgesia returns.

Diagram 2: In Vivo Experimental Workflow
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Caption: Workflow for in vivo assessment. Note the cyclic nature of testing allowing within-

subject controls.

Troubleshooting & Self-Validating Controls
To ensure scientific integrity (E-E-A-T), every experiment must include these controls to rule out

artifacts (e.g., heat from LEDs, vehicle effects).

Issue Potential Cause Validation Control

No Analgesia in Dark Insufficient TRPV1 opening.

Positive Control: Test in a

model of inflammation (CFA

injection) where TRPV1 is

constitutively active, or

increase Capsaicin co-injection

concentration.

Thermal Artifacts Light source heating the skin.

Light-Only Control: Irradiate a

saline-injected paw with

380/500 nm light. No change

in withdrawal threshold should

occur.

Systemic Toxicity QAQ entering circulation.

Contralateral Control: Test the

non-injected paw. QAQ should

remain local due to charge;

systemic effects indicate

overdose or blood-brain barrier

breach (unlikely).

Irreversible Block Cell death or washout failure.

Washout Check: In patch

clamp, long washout (>20 min)

without light should eventually

reduce block, but QAQ is

trapped intracellularly for long

periods. Use light reversibility

as the primary proof of

mechanism.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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